Cas no 90364-90-2 (12-hydroxy-1,2-dihydrosenecionan-11,16-dione)

12-hydroxy-1,2-dihydrosenecionan-11,16-dione structure
90364-90-2 structure
Product Name:12-hydroxy-1,2-dihydrosenecionan-11,16-dione
CAS No:90364-90-2
MF:C18H27NO5
MW:337.410685777664
CID:1950252
PubChem ID:78358539
Update Time:2025-04-21

12-hydroxy-1,2-dihydrosenecionan-11,16-dione Chemical and Physical Properties

Names and Identifiers

    • 12-hydroxy-1,2-dihydrosenecionan-11,16-dione
    • Ligularinine
    • (1alpha,12beta)-1,2-Dihydro-12-hydroxy-senecionan-11,16-dione
    • (1R,4E,6R,7S,11S)-4-ethylidene-7-hydroxy-6,7-dimethyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadecane-3,8-dione
    • 12-Epiplatyphylline
    • FS-6743
    • CCRIS 5780
    • 90364-90-2
    • Inchi: 1S/C18H27NO5/c1-4-12-9-11(2)18(3,22)17(21)23-10-13-5-7-19-8-6-14(15(13)19)24-16(12)20/h4,11,13-15,22H,5-10H2,1-3H3/b12-4+
    • InChI Key: BTHCJHQOYFUIMG-UUILKARUSA-N
    • SMILES: C/C=C1/C(=O)OC2C3N(CC2)CCC3COC(=O)C(O)(C)C(C)C/1

Computed Properties

  • Exact Mass: 337.189
  • Monoisotopic Mass: 337.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.1A^2
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 539.6°C at 760 mmHg
  • Flash Point: 280.1°C
  • Refractive Index: 1.553
  • Solubility: Soluble (170 g/l) (25 º C),
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